Cas no 2229404-18-4 (2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine
• CAS No: 2229404-18-4
• MF: C₁₃H₁₃F₂N
• MW: 221.24583029747
• CID: 6341543
• PubChem ID: 165884223
• Update Time: 2025-06-09

2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine
• 2229404-18-4
• EN300-1945620

• Inchi： 1S/C13H13F2N/c14-13(15,9-16)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9,16H2
• InChI Key： BQIYGFMPXCFYIC-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=C2C=CC=CC=12)F

Computed Properties

• Exact Mass: 221.10160574g/mol
• Monoisotopic Mass: 221.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine (CAS No. 2229404-18-4)

2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine, with the CAS number 2229404-18-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and naphthalene moieties, which contribute to its distinct chemical and biological properties. The compound's potential applications in drug discovery and development have been explored through various studies, highlighting its promising therapeutic potential.

The chemical structure of 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine consists of a naphthalene ring attached to a difluorinated propanamine moiety. The naphthalene ring is a common aromatic system found in many natural and synthetic compounds, known for its stability and ability to form strong π-stacking interactions. The difluorinated propanamine group introduces additional complexity and functionality, which can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent research has focused on the biological activity of 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine demonstrated significant inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in the metabolism of neurotransmitters such as serotonin and dopamine. This finding suggests that the compound may have potential as an antidepressant or anxiolytic agent.

In addition to its potential as a therapeutic agent, 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine has been investigated for its use in chemical biology and drug discovery platforms. Its unique structure makes it an attractive scaffold for the development of novel compounds with improved potency and selectivity. For example, researchers at the University of California have used this compound as a starting point to design a series of analogs with enhanced binding affinity to specific protein targets. These analogs have shown promise in preclinical studies for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a difluorinated ketone with a naphthyl amine derivative, followed by reduction to form the final amine product. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale research and development.

The safety profile of 2,2-difluoro-3-(naphthalen-1-yl)propan-1-amine is an important consideration in its potential use as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2,2-difluoro-3-(naphthalen-1-y l)propan - 1 - amine (CAS No. 2229404 - 18 - 4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and treatment options for various diseases.